(3r,5r,7r)-N-(2,3-dimethoxy-2-methylpropyl)adamantane-1-carboxamide
Description
(3r,5r,7r)-N-(2,3-dimethoxy-2-methylpropyl)adamantane-1-carboxamide, also known as Memantine, is a medication used to treat Alzheimer's disease. It is a unique drug that works by blocking the activity of glutamate, a neurotransmitter involved in learning and memory.
Scientific Research Applications
Antiviral Activity
The compound’s unique structure suggests potential antiviral properties. Researchers have explored its effects against specific viruses, including influenza and herpes simplex. Preliminary studies indicate that it interferes with viral replication, making it a candidate for further investigation as an antiviral agent .
Tyrosinase Inhibition for Skin Lightening
(3R,5R,7R)-N-(2,3-dimethoxy-2-methylpropyl)adamantane-1-carboxamide: has been evaluated as a tyrosinase inhibitor. Tyrosinase plays a crucial role in melanin production, and inhibiting it can lead to skin lightening. This compound shows promise in suppressing melanin synthesis, potentially benefiting individuals with hyperpigmentation or melasma .
Antioxidant Properties
Studies have investigated the antioxidant capacity of this compound. Antioxidants play a vital role in protecting cells from oxidative stress and preventing various diseases. Researchers have observed its ability to scavenge free radicals and reduce oxidative damage, making it relevant for potential therapeutic applications .
Antibacterial Activity
The compound’s structural features suggest antibacterial potential. Researchers have explored its effects against Gram-positive and Gram-negative bacteria. While more studies are needed, initial findings indicate moderate antibacterial activity. It could be a valuable addition to the arsenal of antimicrobial agents .
Neuroprotective Effects
Emerging research suggests that N-(2,3-dimethoxy-2-methylpropyl)adamantane-1-carboxamide may have neuroprotective properties. It interacts with specific receptors in the central nervous system, potentially influencing neuronal health and function. Investigations are ongoing to understand its role in neurodegenerative diseases .
Spiroisoquinoline Derivatives in Medicinal Chemistry
The compound’s spiroisoquinoline scaffold is of interest in medicinal chemistry. Researchers have synthesized various derivatives based on this core structure. These derivatives exhibit diverse biological activities, including antitumor, anti-inflammatory, and analgesic effectsN-(2,3-dimethoxy-2-methylpropyl)adamantane-1-carboxamide contributes to this exciting field .
properties
IUPAC Name |
N-(2,3-dimethoxy-2-methylpropyl)adamantane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H29NO3/c1-16(21-3,11-20-2)10-18-15(19)17-7-12-4-13(8-17)6-14(5-12)9-17/h12-14H,4-11H2,1-3H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLMAAKCYXLHGNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C12CC3CC(C1)CC(C3)C2)(COC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dimethoxy-2-methylpropyl)adamantane-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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